Cas no 97316-52-4 (2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate)

2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate structure

97316-52-4 structure

Product Name:2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate

CAS No:97316-52-4

Molecular Formula:C₁₂H₁₂N₂O₄

Molecular Weight:248.234683036804

CID:5616219

PubChem ID:13481488

2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate Properties

Names and Identifiers

- 2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate
- 97316-52-4
- DTXSID701254677
- InChIKey： WCCVIGBTBIQFGP-UHFFFAOYSA-N
- Inchi： 1S/C12H12N2O4/c1-3-17-11(15)9-8(7-13)5-6-14-10(9)12(16)18-4-2/h5-6H,3-4H2,1-2H3
- SMILES： O(CC)C(C1=C(C#N)C=CN=C1C(=O)OCC)=O

Computed Properties

Exact Mass: 248.07970687g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 248.07970687g/mol
Heavy Atom Count: 18
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 89.3Å²

2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate Synthesis

Synthetic Circuit 1

617-35-6

100-48-1

97316-52-4

97316-54-6

97316-53-5

97316-51-3

97316-50-2

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ferrous sulfate , Hydrogen peroxide Solvents: Water

Reference

: Decisive increase of regioselectivity in radical substitutions: Minisci reaction in the two-phase system

Heinisch, Gottfried; Loetsch, Gerhard; Vieboeck, Franz, Angewandte Chemie, 1985, 97(8), 694-5

2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate Raw materials

2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate Preparation Products

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97316-52-4 (2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate) Related Products

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